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Compound of Interest

Compound Name: SP4206

Cat. No.: B15609561 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for SP4206, a small molecule protein-protein interaction inhibitor. The

information is intended for researchers, scientists, and drug development professionals to

ensure the safe handling of this potent, experimental compound in a laboratory setting.
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Property Value

IUPAC Name

5-[[2,3-dichloro-4-[5-[1-[2-[[(2R)-2-

(diaminomethylideneamino)-4-

methylpentanoyl]amino]acetyl]piperidin-4-yl]-1-

methylpyrazol-3-yl]phenoxy]methyl]furan-2-

carboxylic acid[1]

Molecular Formula C30H37Cl2N7O6[1]

Molar Mass 662.57 g·mol−1[1]

CAS Number 515846-21-6[1]

Mechanism of Action
Inhibits the interaction between interleukin-2 (IL-

2) and its receptor (IL-2Rα)[2][3]

Appearance Solid or solution in DMSO[2]

Storage
Store at -80°C for up to 6 months or at -20°C for

up to 1 month[2]

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for SP4206 is not publicly available, the

following PPE recommendations are based on general best practices for handling potent,

biologically active research compounds.[4] A risk assessment should be conducted before

handling.
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PPE Category Specification Purpose

Eye Protection
Safety goggles with side-

shields or a face shield.[5]

Protects eyes from splashes

and aerosols.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), double-gloving is

recommended.[4]

Prevents skin contact with the

compound.

Body Protection

A dedicated laboratory coat,

preferably disposable or to be

laundered by a professional

service.[4]

Protects personal clothing from

contamination.

Respiratory Protection

A fit-tested N95 respirator or

higher level of protection (e.g.,

a powered air-purifying

respirator - PAPR) should be

used, especially when

handling the solid form or if

there is a risk of aerosolization.

[4][6]

Prevents inhalation of the

compound.

Footwear
Closed-toe shoes made of a

non-porous material.[7]

Protects feet from potential

spills.

Operational Plan: Handling and Experimental
Procedures
All handling of SP4206, particularly in its solid form, should be performed in a designated and

controlled area, such as a certified chemical fume hood or a glove box, to minimize exposure.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the designated area is clean and uncluttered.

Assemble all necessary equipment and reagents.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.
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Weighing (Solid Form): If working with the solid compound, accurately weigh the required

amount in a chemical fume hood. Use anti-static weighing paper or a weighing boat.

Solubilization: SP4206 is often supplied as a solution in DMSO.[2] If preparing a solution

from the solid, add the solvent to the vial containing the compound slowly to avoid splashing.

Experimental Use: When using the compound in experiments, maintain the use of all

recommended PPE. Avoid generating aerosols.

Post-Handling: After use, decontaminate all surfaces and equipment that may have come

into contact with SP4206.

Disposal Plan
Proper disposal of SP4206 and any contaminated materials is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation and Disposal Protocol:

Solid Waste: All solid waste contaminated with SP4206, including unused compound,

contaminated PPE (gloves, lab coats, etc.), and consumables (pipette tips, tubes), must be

collected in a dedicated, clearly labeled, and sealed hazardous waste container.[4]

Liquid Waste: All liquid waste containing SP4206 must be collected in a separate, leak-proof,

and clearly labeled hazardous waste container.[4] Do not mix with other waste streams

unless approved by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Any contaminated sharps (needles, scalpels, etc.) must be disposed of in a

designated sharps container for hazardous waste.

Container Labeling: All waste containers must be labeled with "Hazardous Chemical Waste,"

the name "SP4206," and any other information required by your institution.

Final Disposal: Contact your institution's EHS department to arrange for the pickup and

proper disposal of all hazardous waste containers.[8] Do not dispose of any SP4206-

contaminated waste in the regular trash or down the drain.
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Signaling Pathway Inhibition by SP4206
SP4206 acts as an inhibitor of the Interleukin-2 (IL-2) signaling pathway by directly binding to

IL-2 and preventing its interaction with the IL-2 receptor alpha subunit (IL-2Rα).[1][2] This

disruption is a key mechanism for its potential therapeutic effects in autoimmune diseases.
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Caption: Mechanism of action of SP4206, inhibiting the IL-2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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